Diacetyloxylead;trihydrate
Diacetyloxylead;trihydrate
Purity: ≥99.0% Insoluble Matter: ≤ 0.01% Chloride: ≤ 0.0005% Nitrate and Nitrite (to pass test [about 0.005%]) Pass ACS Copper: ≤ 0.002% Substances not precipitated by Hydrogen sulfide: ≤ 0.05% Iron: ≤ 0.001% pH in a 30% solution: 4.7 to 5.8 Arsenic: 0.00003% Sodium: ≤ 0.005% Potassium: ≤ 0.005% Calcium: ≤ 0.005%
Lead acetate trihydrate appears as white crystals that melt at 75 °C. It is water soluble and stable under normal conditions.
Lead(II) acetate is a white crystalline compound. It is widely employed in cosmetic products. Lead acetate paper is employed for the detection of poisonous gas, hydrogen sulfide. It reacts with 5-ethynyl-1,3-benzenedicarboxylic acid (H2ebdc) to afford a 1D ladder network, [Pb(ebdc)(MeOH)]2·H2O.
Lead acetate trihydrate appears as white powder or white chunky solid. Slight odor. pH (5% aqueous solution at 77°F) 5.5-6.5. (NTP, 1992)
Lead acetate trihydrate appears as white crystals that melt at 75 °C. It is water soluble and stable under normal conditions.
Lead(II) acetate is a white crystalline compound. It is widely employed in cosmetic products. Lead acetate paper is employed for the detection of poisonous gas, hydrogen sulfide. It reacts with 5-ethynyl-1,3-benzenedicarboxylic acid (H2ebdc) to afford a 1D ladder network, [Pb(ebdc)(MeOH)]2·H2O.
Lead acetate trihydrate appears as white powder or white chunky solid. Slight odor. pH (5% aqueous solution at 77°F) 5.5-6.5. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
6080-56-4
VCID:
VC21192081
InChI:
InChI=1S/2C2H4O2.3H2O.Pb/c2*1-2(3)4;;;;/h2*1H3,(H,3,4);3*1H2;/q;;;;;+2/p-2
SMILES:
CC(=O)O[Pb]OC(=O)C.O.O.O
Molecular Formula:
C4H12O7Pb
Molecular Weight:
379 g/mol
Diacetyloxylead;trihydrate
CAS No.: 6080-56-4
Cat. No.: VC21192081
Molecular Formula: C4H12O7Pb
Molecular Weight: 379 g/mol
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Specification
| Description | Purity: ≥99.0% Insoluble Matter: ≤ 0.01% Chloride: ≤ 0.0005% Nitrate and Nitrite (to pass test [about 0.005%]) Pass ACS Copper: ≤ 0.002% Substances not precipitated by Hydrogen sulfide: ≤ 0.05% Iron: ≤ 0.001% pH in a 30% solution: 4.7 to 5.8 Arsenic: 0.00003% Sodium: ≤ 0.005% Potassium: ≤ 0.005% Calcium: ≤ 0.005% Lead acetate trihydrate appears as white crystals that melt at 75 °C. It is water soluble and stable under normal conditions. Lead(II) acetate is a white crystalline compound. It is widely employed in cosmetic products. Lead acetate paper is employed for the detection of poisonous gas, hydrogen sulfide. It reacts with 5-ethynyl-1,3-benzenedicarboxylic acid (H2ebdc) to afford a 1D ladder network, [Pb(ebdc)(MeOH)]2·H2O. Lead acetate trihydrate appears as white powder or white chunky solid. Slight odor. pH (5% aqueous solution at 77°F) 5.5-6.5. (NTP, 1992) |
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| CAS No. | 6080-56-4 |
| Molecular Formula | C4H12O7Pb |
| Molecular Weight | 379 g/mol |
| IUPAC Name | diacetyloxylead;trihydrate |
| Standard InChI | InChI=1S/2C2H4O2.3H2O.Pb/c2*1-2(3)4;;;;/h2*1H3,(H,3,4);3*1H2;/q;;;;;+2/p-2 |
| Standard InChI Key | MCEUZMYFCCOOQO-UHFFFAOYSA-L |
| SMILES | CC(=O)O[Pb]OC(=O)C.O.O.O |
| Canonical SMILES | CC(=O)[O-].CC(=O)[O-].O.O.O.[Pb+2] |
| Boiling Point | 392 °F at 760 mm Hg (decomposes) (NTP, 1992) |
| Melting Point | 167 °F (NTP, 1992) |
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